Cas no 61958-46-1 (5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione)

• Product Name: 5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione
• CAS No: 61958-46-1
• MF: C₁₄H₁₆O₅
• MW: 264.273844718933
• CID: 462433
• PubChem ID: 665538
• Update Time: 2025-06-08

5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-[(4-methoxyphenyl)methyl]-2,2-dimethyl-
• 5-[(4-methoxyphenyl)methyl]-2,2-dimethyl-1,3-dioxane-4,6-dione
• CHEMBL1596109
• SMR000046606
• SCHEMBL15569868
• 61958-46-1
• HMS2298J15
• 5-(4-methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione
• DTXSID10349836
• MFCD05691600
• LS-10028
• QVRJFMPDKSMYSN-UHFFFAOYSA-N
• AKOS022116934
• MLS000041809
• 5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

• Inchi： 1S/C14H16O5/c1-14(2)18-12(15)11(13(16)19-14)8-9-4-6-10(17-3)7-5-9/h4-7,11H,8H2,1-3H3
• InChI Key： QVRJFMPDKSMYSN-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OC1(C)C)CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 264.09978
• Monoisotopic Mass: 264.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione

Introduction to 5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione (CAS No. 61958-46-1)

5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione, also known by its CAS number 61958-46-1, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a dioxane ring and a methoxybenzyl substituent. These structural elements contribute to its potential applications in various chemical and biological processes.

The chemical structure of 5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione is particularly noteworthy due to its high degree of functional group substitution. The presence of the methoxy group on the benzyl ring imparts significant electronic effects, which can influence the compound's reactivity and stability. Additionally, the dioxane ring provides a rigid framework that can enhance the compound's solubility and bioavailability.

In recent years, there has been a growing interest in the use of 5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione as a building block for the synthesis of more complex molecules. Its versatile reactivity and stability make it an attractive candidate for various synthetic transformations. For instance, it has been utilized in the development of novel pharmaceuticals and agrochemicals.

One of the key areas where 5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione has shown promise is in the field of medicinal chemistry. Research has indicated that this compound can serve as a scaffold for the design of drugs targeting specific biological pathways. For example, studies have explored its potential as an inhibitor of certain enzymes involved in disease processes. The ability to modulate enzyme activity through structural modifications of this compound opens up new avenues for therapeutic intervention.

Beyond its medicinal applications, 5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione has also been investigated for its potential in materials science. Its unique chemical properties make it suitable for use in the development of functional materials with tailored properties. For instance, it has been used in the synthesis of polymers with enhanced mechanical strength and thermal stability.

The synthesis of 5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. These improvements have not only reduced the cost and environmental impact of synthesis but have also facilitated broader access to this valuable compound.

In terms of safety and handling, it is important to note that while 5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should always be followed when working with this compound. Proper personal protective equipment (PPE) and ventilation are essential to ensure a safe working environment.

The ongoing research into 5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione continues to uncover new applications and properties. As our understanding of this compound deepens, it is likely that we will see even more innovative uses in both academic and industrial settings. Whether it is being used as a building block for new drugs or as a component in advanced materials, the versatility and potential of 5-(4-Methoxybenzyl)-2,2-dimethyl-1,3-dioxane-4,6-dione make it an exciting area of study for chemists and researchers alike.